Cas no 923-99-9 (Phosphorous acid,tripropyl ester)

Phosphorous acid,tripropyl ester structure

923-99-9 structure

Product Name:Phosphorous acid,tripropyl ester

CAS No:923-99-9

MF:C₉H₂₁O₃P

MW:208.23500418663

CID:807650

Update Time:2023-10-12

Phosphorous acid,tripropyl ester Chemical and Physical Properties

Names and Identifiers

- Phosphorous acid,tripropyl ester
- TRIPROPYL PHOSPHITE
- Propyl phosphite ((PrO)3P) (7CI)
- Tripropyl phosphite (ACI)
- NSC 157378
- Tri-n-propyl phosphite
- Inchi： 1S/C9H21O3P/c1-4-7-10-13(11-8-5-2)12-9-6-3/h4-9H2,1-3H3
- InChI Key： QOPBTFMUVTXWFF-UHFFFAOYSA-N
- SMILES： O(CCC)P(OCCC)OCCC

Experimental Properties

Density: 0.942
Boiling Point: 206.5°C
Refractive Index: 1.4282

Phosphorous acid,tripropyl ester Production Method

Production Method 1

923-99-9

Reaction Conditions

1.1 Reagents: Phosphorus trichloride , Tripotassium phosphate Catalysts: Tetrahexylammonium chloride Solvents: Dichloromethane ; < 10 °C; 10 °C → 20 °C; 3 h, 20 °C

Reference

: Synthesis of tervalent phosphorus esters in biphasic system using potassium phosphate as unique solid base

Ilia, Gheorghe; Iliescu, Smaranda; Macarie, Lavinia; Popa, Adriana, Heteroatom Chemistry, 2008, 19(4), 360-364

Production Method 2

6819-41-6

923-99-9

Reaction Conditions

Reference

: Cleavage of a phosphorus-carbon bond in dialkyl 1-phenyl-2-bromovinylphosphonites in the presence of sodium alcoholates

Trishin, Yu. G.; Peshkov, A. F.; Maiorova, E. D.; Platonov, A. Yu.; Chistokletov, V. N., Zhurnal Obshchei Khimii, 1982, 52(8), 1926-7

Production Method 3

923-99-9

Reaction Conditions

1.1 Reagents: Diisopropylethylamine , Phosphorus trichloride Solvents: Tetrahydrofuran ; -78 °C; 15 min, -78 °C; -78 °C → 0 °C; 10 min, 0 °C

Reference

: Challenges and Hallmarks of Establishing Alkylacetylphosphonates as Probes of Bacterial 1-Deoxy-D-xylulose 5-Phosphate Synthase

Sanders, Sara; Vierling, Ryan J.; Bartee, David; DeColli, Alicia A.; Harrison, Mackenzie J.; et al, ACS Infectious Diseases, 2017, 3(7), 467-478

Production Method 4

97893-05-5

923-99-9

62-55-5

Reaction Conditions

Reference

: Thioacetimidoyl phosphites. Synthesis and reactions with proton-containing reagents

Al'fonsov, V. A.; Pudovik, D. A.; Batyeva, E. S.; Pudovik, A. N., Zhurnal Obshchei Khimii, 1985, 55(3), 559-62

Production Method 5

923-99-9

Reaction Conditions

1.1 Reagents: Triethylamine , Phosphorus trichloride Solvents: Diethyl ether ; rt; rt → 35 °C; 2 h, 35 °C

Reference

: Synthesis and crystal structure of some phosphite, thiophosphite, and amidophosphite copper(I) halide complexes

Kursheva, Lidiya I.; Kataeva, Olga N.; Krivolapov, Dmitry B.; Gubaidullin, Aidar T.; Batyeva, Elvira S.; et al, Heteroatom Chemistry, 2008, 19(5), 483-489

Production Method 6

923-99-9

Reaction Conditions

1.1 Reagents: Pyridine , Phosphorus trichloride Solvents: Tetrahydrofuran ; 12 h, rt

Reference

: Silver-Catalyzed Regioselective Phosphorylation of para-Quinone Methides with P(III)-Nucleophiles

Xu, Shipan; Xie, Jun; Liu, Yu ; Xu, Weifeng; Tang, Ke-Wen ; et al, Journal of Organic Chemistry, 2021, 86(21), 14983-15003

Production Method 7

923-99-9

Reaction Conditions

Reference

: Reaction of derivatives of phosphorus(III) with acids

Gazizov, T. Kh.; Kharlamov, V. A.; Pashinkin, A. P.; Pudovik, A. N., Zhurnal Obshchei Khimii, 1977, 47(6), 1234-8

Production Method 8

923-99-9

Reaction Conditions

Reference

: N,N-Dialkyl-m-aminophenols

, Japan, , ,

Production Method 9

120678-49-1

923-99-9

623-96-1

Reaction Conditions

1.1 heated

Reference

: Synthesis and reactivity of substituted α-carbonylphosphonites and their derivatives

Prishchenko, Andrey A.; Livantsov, Mikhail V.; Novikova, Olga P.; Livantsova, Ludmila I.; Petrosyan, Valery S., Heteroatom Chemistry, 2012, 23(4), 352-372

Production Method 10

120678-49-1

923-99-9

623-96-1

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate

Reference

: Synthesis of (trialkoxymethyl)phosphonates

Prishchenko, A. A.; Livantsov, M. V.; Boganova, N. V.; Lutsenko, I. F., Zhurnal Obshchei Khimii, 1988, 58(9), 2168-70